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Compound of Interest

5-Fluoro-2-methoxyphenyl

Compound Name: ]
Isothiocyanate

Cat. No.: B13695436

Get Quote

Executive Summary & Compound Identity

5-Fluoro-2-methoxyphenyl isothiocyanate (CAS: 76562-42-4) is an electrophilic aryl
isothiocyanate featuring both a fluorine atom and a methoxy group. These substituents
introduce unique electronic and steric properties, making the compound valuable for
synthesizing thioureas, thiohydantoins, and other sulfur-containing heterocycles in medicinal

chemistry.

Chemical Identity Table
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Parameter Detail
IUPAC Name 5-Fluoro-2-methoxy-1-isothiocyanatobenzene
CAS Number 76562-42-4
C
Molecular Formula H
FNOS
Molecular Weight 181.19 g/mol

Colorless to pale yellow liquid (or low-melting
Appearance

solid)

Boiling Point ~130 °C at 0.5 mmHg (Predicted/Analogous)
Soluble in CHCI

Solubility

, DMSO, Acetone; Reacts with alcohols/amines

Spectroscopic Profile (The Core)
A. Infrared Spectroscopy (FT-IR)

The infrared spectrum provides the most rapid confirmation of the isothiocyanate (-N=C=S)
functionality.

» Diagnostic Peak: The cumulative double bond system of the isothiocyanate group exhibits a
very strong, broad, and asymmetric stretching vibration.

e Frequency Range:2050 — 2200 cm~1 (Typically centered at ~2100 cm™1).

e Secondary Peaks:

o

C-H Stretch (Aromatic): 3000 — 3100 cm~* (Weak).

o

C-H Stretch (Methoxy): 2835 — 2960 cm~! (Weak/Medium).

[¢]

C=C Aromatic Ring: 1450 — 1600 cm™1,
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o C-F Stretch: 1100 — 1250 cm~1 (Strong).

Experimental Tip: Avoid using amine-containing solvents or alcohols for IR sample preparation,
as they will react with the isothiocyanate to form thioureas or thiocarbamates, destroying the
diagnostic ~2100 cm~! peak.

B. Nuclear Magnetic Resonance (NMR)

Characterization requires analysis of

H,

C, and

F nuclei. The fluorine atom introduces spin-spin coupling (
and

), splitting signals into doublets.

1. Proton NMR (

H NMR)
e Solvent: CDCI

(Preferred) or DMSO-

o Key Features:
o Methoxy Group: A strong singlet integrating to 3 protons at
3.85 - 3.95 ppm.
o Aromatic Region (

6.8 — 7.5 ppm): The substitution pattern (1,2,4-trisubstituted benzene) creates a complex
splitting pattern due to H-H and H-F coupling.

= H-3 (Ortho to OMe, Meta to F): Doublet of doublets (dd) or multiplet.
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» H-4 (Para to OMe, Ortho to F): Multiplet (due to strong

ortho coupling).

» H-6 (Ortho to NCS, Ortho to F): This proton shifts downfield relative to the aniline
precursor due to the electron-withdrawing nature of the -NCS group.

2. Carbon-13 NMR (

C NMR)

o The "Silent" Carbon: The isothiocyanate carbon (-N=C=S) is notoriously difficult to observe
due to long relaxation times and broadening from the quadrupolar nitrogen nucleus.

o Expected Shift:
130 — 140 ppm (Often weak/broad).
e C-F Coupling: Carbon signals will appear as doublets.
o C-F (ipso):
~155-160 ppm (
Hz).
o C-OMe:

~56 ppm.

3. Fluorine-19 NMR (
F NMR)
» Signal: A single sharp signal, typically in the range of

-110 to -130 ppm (referenced to CFCI

). This confirms the integrity of the C-F bond.
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C. Mass Spectrometry (MS)[2][3][4]

« lonization Mode: EI (Electron Impact) or ESI (Electrospray lonization).
e Molecular lon:

at m/z 181.

» Fragmentation Pattern (El):

o m/z 181: Molecular lon (
).
o m/z 123: Loss of the isothiocyanate group (

[NCS]).

o m/z 108: Loss of methyl and NCS groups.
o Isotopic Pattern: A characteristic M+2 peak (~4.5% intensity of M+) due to

S isotope.

Experimental Protocols
Protocol 1: NMR Sample Preparation

Objective: Obtain high-resolution spectra without degradation.

Solvent Selection: Use CDCI

(Chloroform-d) neutralized with silver foil or stored over molecular sieves. Acidic chloroform
can catalyze decomposition.

Concentration: Dissolve 10-15 mg of the isothiocyanate in 0.6 mL of solvent.

Tube: Use a high-quality 5mm NMR tube.

Acquisition:
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o Run

H NMR (16 scans).
o Run

F NMR (if probe available).
o Run

C NMR (minimum 512 scans) with a relaxation delay (

) of 2-3 seconds to enhance the detection of the quaternary NCS carbon.

Protocol 2: GC-MS Purity Check

Obijective: Verify purity and identify the molecular ion.[1][2]

Column: HP-5 or DB-5 (5% Phenyl-methylpolysiloxane).

e Inlet Temp: 250 °C.

e Oven Program: 60 °C (hold 1 min)
20 °C/min
280 °C (hold 3 min).

o Split Ratio: 50:1.

¢ Note: Isothiocyanates are generally stable under GC conditions, unlike some thermally labile

derivatives.

Visualization & Logic
Workflow: Spectroscopic Validation

The following diagram illustrates the logical flow for validating the identity of 5-Fluoro-2-
methoxyphenyl Isothiocyanate.
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Unknown Sample

(Suspected CAS 76562-42-4)

Step 1: FT-IR Analysis
(Neat/ATR)

Peak at ~2100 cm—1?

Yes (NCS Present)

Step 2: 1H & 19F NMR
(CDCl3)

Aromatic Pattern + F Signal?

Yes (Structure Correct) \No (Wrong Isomer)

Step 3: GC-MS / LC-MS Reject / Repurify

/z. 181 Observed

Identity Confirmed

5-Fluoro-2-methoxyphenyl Isothiocyanate

Click to download full resolution via product page

Caption: Analytical workflow for the structural validation of 5-Fluoro-2-methoxyphenyl
Isothiocyanate.

MS Fragmentation Pathway
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[M - NCS - CH3]+
m/z 108

Molecular lon (M+)
m/z 181

- CH3 (15)

Click to download full resolution via product page

Caption: Proposed Electron Impact (El) fragmentation pathway.

Summary Data Tables
Table 1: Predicted NMR Shifts (CDCI )

Note: Values are estimated based on the aniline precursor and substituent effects.

Chemical Shift .
Coupling (
Nucleus Assighment ( Multiplicity
Hz)
ppm)
H OMe 3.90 Singlet (s) -
H Ar-H (H3) 6.85—6.95 dd
H Ar-H (H4) 6.95—7.10 m
Y Ar-H (H6) 7.10-7.25 dd
c NCS 135 - 140 Broad Singlet -
c C-F (C5) 155 — 160 Doublet
F Ar-F -115to0 -125 Multiplet -
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Table 2: Physical Properties

Property Value

Physical State Liquid or Low-melting Solid

Density ~1.25 g/mL

Storage 2-8 °C, Inert Atmosphere (Argon/Nitrogen)
Lachrymator, Skin Irritant (Handle in Fume

Hazards
Hood)

References

e Precursor Characterization (5-Fluoro-2-methoxyaniline)

o National Institute of Standards and Technology (NIST).[3] Mass Spectrum of 5-Fluoro-2-
methoxyaniline. NIST Chemistry WebBook, SRD 69.[3] Available at: [Link]

¢ Isothiocyanate IR Standards: Socrates, G. (2001). Infrared and Raman Characteristic Group
Frequencies: Tables and Charts. Wiley. (Standard reference for the ~2100 cm~1 NCS
stretch).

 NMR of Isothiocyanates
o Glaser, R, et al. (2015).[4] "Near-Silence of Isothiocyanate Carbon in

C NMR Spectra". The Journal of Organic Chemistry. Available at: [Link]

e Sharma, S. (1978). "Synthesis of Isothiocyanates". Sulfur Reports.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 5-
Fluoro-2-methoxyphenyl Isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13695436/docs#technical-guide-spectroscopic-
characterization-of-5-fluoro-2-methoxyphenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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